Cas no 118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-)
118514-35-5 structure
Product Name:1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
CAS No:118514-35-5
MF:C12H18O6
MW:258.267724514008
CID:132959
PubChem ID:688137
Update Time:2025-04-19
1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-
- 1,3,5-trimethyl-1,3,5-cyclohexanetricarboxylic acid
- cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
- 1,3,5-TRIMETHYL-1,3,5-CYCLOHEXANE TRICARBOXYLIC ACID
- AKOS002272589
- HMS1590P20
- Oprea1_038050
- MLS000096767
- 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylicacid
- cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid, 99%
- 136662-41-4
- SMR000074082
- AKOS002720730
- SCHEMBL405480
- 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
- cid_688137
- KEMPS TRIACID
- cis,cis-1,3,5-Trimethyl-1,3,5-cyclohexanetricarboxylic acid
- HMS2153A13
- BDBM59720
- 79410-20-1
- MFCD01545994
- Q11751620
- (1R,3S,5S)-1,3,5-TRIMETHYLCYCLOHEXANE-1,3,5-TRICARBOXYLIC ACID
- HMS3314K03
- SCHEMBL13490845
- Kemp's triacid
- 118514-35-5
- Kemp's acid
- SCHEMBL503244
- CHEMBL1588081
-
- Inchi: 1S/C12H18O6/c1-10(7(13)14)4-11(2,8(15)16)6-12(3,5-10)9(17)18/h4-6H2,1-3H3,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: AZWHPGZNOIYGFB-UHFFFAOYSA-N
- SMILES: OC(C1(C)CC(C(=O)O)(C)CC(C(=O)O)(C)C1)=O
Computed Properties
- Exact Mass: 258.11033829g/mol
- Monoisotopic Mass: 258.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 112Ų
1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
118514-35-5 (1,3,5-Cyclohexanetricarboxylicacid, 1,3,5-trimethyl-, (1a,3a,5b)-) Related Products
- 595-37-9(Dimebutic acid)
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- 124-83-4((1R,3S)-Camphoric Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
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